Cas no 1021073-47-1 (N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1021073-47-1
• MF: C₁₈H₁₇F₃N₆O₂S
• MW: 438.426791906357
• CID: 6325474
• PubChem ID: 42111967
• Update Time: 2025-10-30

N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide
• AKOS024502221
• N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)-2-(trifluoromethyl)benzenesulfonamide
• N-[2-[[6-(pyridin-4-ylamino)pyridazin-3-yl]amino]ethyl]-2-(trifluoromethyl)benzenesulfonamide
• VU0638456-1
• 1021073-47-1
• F5238-0138

• Inchi： 1S/C18H17F3N6O2S/c19-18(20,21)14-3-1-2-4-15(14)30(28,29)24-12-11-23-16-5-6-17(27-26-16)25-13-7-9-22-10-8-13/h1-10,24H,11-12H2,(H,23,26)(H,22,25,27)
• InChI Key： JMQBNMPYZUSDPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(NCCNC1=CC=C(N=N1)NC1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 438.10857947g/mol
• Monoisotopic Mass: 438.10857947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 117Ų

Additional information on N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide

Recent Advances in the Study of N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1021073-47-1)

The compound N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1021073-47-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonamide and pyridazine moieties, has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its applications in various disease models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets, which are often implicated in oncogenic signaling pathways. Structural analyses have revealed that the trifluoromethyl group and the pyridazine ring play critical roles in binding to the ATP-binding pocket of kinases, thereby disrupting their activity. This selectivity is particularly advantageous for minimizing off-target effects, a common challenge in kinase inhibitor development.

In vitro and in vivo studies have demonstrated the compound's efficacy in suppressing tumor growth in several cancer models, including breast cancer and leukemia. Notably, its pharmacokinetic profile, such as bioavailability and metabolic stability, has been a focal point of optimization efforts. Researchers have employed various chemical modifications to enhance its solubility and reduce potential toxicity, paving the way for its transition into preclinical development.

Another area of interest is the compound's potential application in inflammatory diseases. Preliminary data suggest that it may modulate immune responses by targeting specific signaling pathways involved in inflammation. This dual functionality—acting as both an anticancer and anti-inflammatory agent—positions it as a versatile candidate for further investigation.

Despite these promising findings, challenges remain, particularly in addressing resistance mechanisms that may arise during prolonged treatment. Ongoing research is exploring combination therapies and novel formulations to overcome these hurdles. Additionally, the synthesis and scalable production of the compound are being refined to ensure consistency and cost-effectiveness for future clinical applications.

In conclusion, N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide represents a compelling example of how targeted chemical design can yield molecules with significant therapeutic potential. Continued research and development efforts are expected to further elucidate its full range of applications and optimize its clinical utility.